![molecular formula C10H13Cl2N3 B1388308 (4-(1H-Pyrazol-1-yl)phenyl)methanamine dihydrochloride CAS No. 1185303-30-3](/img/structure/B1388308.png)
(4-(1H-Pyrazol-1-yl)phenyl)methanamine dihydrochloride
Overview
Description
(4-(1H-Pyrazol-1-yl)phenyl)methanamine dihydrochloride, also known as 4-Phenyl-1-pyrazolylmethanamine dihydrochloride, is a synthetic compound that has been studied for its potential therapeutic applications. It has been studied for its ability to act as a modulator of certain biochemical pathways, as well as its potential to be used as an experimental tool for studying the effects of certain pathways.
Scientific Research Applications
Antiparasitic Activity
Pyrazole derivatives have been shown to display antiparasitic activities. This could suggest potential applications in developing treatments for parasitic infections .
Antibacterial and Antiviral Activities
These compounds have also been reported to have antibacterial and anti-viral HIV activities, indicating their use in creating new antibiotics or antiviral drugs .
Cytotoxic Efficiency
Some pyrazole derivatives exhibit cytotoxic efficiency, which means they could be used in cancer research for developing chemotherapeutic agents .
Activity Against Bacteria
Specific pyrazole compounds have shown significant activity against bacteria like E. coli, S. aureus, and B. subtillis, suggesting their use in antibacterial treatments .
properties
IUPAC Name |
(4-pyrazol-1-ylphenyl)methanamine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3.2ClH/c11-8-9-2-4-10(5-3-9)13-7-1-6-12-13;;/h1-7H,8,11H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMJUCGGTHLKCQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CC=C(C=C2)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(1H-Pyrazol-1-yl)phenyl)methanamine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.